![molecular formula C4H10OS2 B231407 1-Ethylsulfinylsulfanylethane CAS No. 18542-39-7](/img/structure/B231407.png)
1-Ethylsulfinylsulfanylethane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Ethylsulfinylsulfanylethane, also known as ESSeE, is a sulfur-containing organic compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied extensively.
Scientific Research Applications
Selective Ethylene Oligomerization
1-Ethylsulfinylsulfanylethane may have implications in the field of selective ethylene oligomerization, which is a cornerstone of organometallic research. The production of 1-alkenes through ethylene oligomerization has evolved significantly, with a technological shift from full-range to selective catalytic systems. These systems are highly dependent on catalyst design, which determines product selectivity. The research in this area continues to present opportunities for exploration and discovery in organometallic chemistry (Sydora, 2019).
Ethylene and α-Olefin Polymerization
This compound may also play a role in the polymerization of ethylene and α-olefins. The use of multimetallic olefin polymerization catalysts has been found to dramatically modify the properties of polyolefin, such as molecular weight and branch structure. These catalysts, with their multiple active centers operating in close proximity, mimic metalloenzymes and offer unprecedented levels of polyolefin branching, enhanced enchainment selectivity, and modified chain transfer kinetics (McInnis, Delferro, & Marks, 2014).
Group 3 Metal Catalysts in Polymerization
Research into group 3 organometallic catalysts for ethylene and α-olefins polymerization may also be relevant to the applications of this compound. These catalysts, which have evolved significantly over time, are used for polymerization and the functionalization of poly(α-olefin) chains, indicating potential research intersections with this compound (Gromada, Carpentier, & Mortreux, 2004).
Novel Lanthanide Coordination Polymers
This compound might be implicated in the creation of novel lanthanide coordination polymers, as seen in the synthesis of coordination polymers involving 1,2-bis(ethylsulfinyl)ethane. The ability of these compounds to form complex frameworks with unique configurations and coordination modes suggests a potential area of study for this compound in coordination chemistry (Li, Bu, & Zhang, 2004).
Antifungal Activity against Penicillium Expansum
This compound has demonstrated significant antifungal activity against Penicillium expansum. It induces mitochondrial dysfunction and oxidative stress in the fungus, suggesting its potential as an alternative to traditional fungicides for postharvest fruit storage (Ding et al., 2020).
Properties
18542-39-7 | |
Molecular Formula |
C4H10OS2 |
Molecular Weight |
138.3 g/mol |
IUPAC Name |
1-ethylsulfinylsulfanylethane |
InChI |
InChI=1S/C4H10OS2/c1-3-6-7(5)4-2/h3-4H2,1-2H3 |
InChI Key |
FIWQKOIUXFENIV-UHFFFAOYSA-N |
SMILES |
CCSS(=O)CC |
Canonical SMILES |
CCSS(=O)CC |
synonyms |
1-ethylsulfinylsulfanylethane |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.